molecular formula C11H7N3O3 B8514530 4-Oxo-4,5-dihydroimidazo[1,5-a]quinoxaline 3-carboxylic acid

4-Oxo-4,5-dihydroimidazo[1,5-a]quinoxaline 3-carboxylic acid

Cat. No.: B8514530
M. Wt: 229.19 g/mol
InChI Key: ZSMHJCDRBGYPQV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Oxo-4,5-dihydroimidazo[1,5-a]quinoxaline 3-carboxylic acid is a useful research compound. Its molecular formula is C11H7N3O3 and its molecular weight is 229.19 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H7N3O3

Molecular Weight

229.19 g/mol

IUPAC Name

4-oxo-5H-imidazo[1,5-a]quinoxaline-3-carboxylic acid

InChI

InChI=1S/C11H7N3O3/c15-10-9-8(11(16)17)12-5-14(9)7-4-2-1-3-6(7)13-10/h1-5H,(H,13,15)(H,16,17)

InChI Key

ZSMHJCDRBGYPQV-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C2C(=C1)NC(=O)C3=C(N=CN23)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

4-Oxo-4,5-dihydroimidazo[1,5-a]quinoxaline 3-carboxylic acid ethyl ester (3.5 g) was dissolved in 100 ml of 0.5 N sodium hydroxide solution. The solution was heated on steam bath for one hour, cooled to room temperature, then acidified by concentrated hydrochloric acid (5 ml). The product precipitated out as a white solid (3.0 g, 95% yield), m.p. >300° C.
Name
4-Oxo-4,5-dihydroimidazo[1,5-a]quinoxaline 3-carboxylic acid ethyl ester
Quantity
3.5 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
5 mL
Type
reactant
Reaction Step Two
Name
Yield
95%

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